![molecular formula C22H23N5O2 B2989116 1-benzyl-8-(benzyl(methyl)amino)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione CAS No. 919020-28-3](/img/structure/B2989116.png)
1-benzyl-8-(benzyl(methyl)amino)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-benzyl-8-(benzyl(methyl)amino)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione, also known as BAMDP, is a purine derivative that has been used in scientific research for its potential biological and medicinal properties. This compound has gained attention due to its ability to act as a potent inhibitor of several enzymes and receptors, making it a promising candidate for drug development.
Scientific Research Applications
Molecular Structure and Geometry Analysis
One study focuses on the molecular structure and geometry of related compounds, highlighting typical geometries of the purine system, where the fused rings are planar and inclined at specific angles. This structural analysis provides insights into the compound's potential interactions and stability in various environments, offering a foundation for further research and application in fields such as material science and drug design (Karczmarzyk et al., 1995).
Pharmacological Potential
Research into analogs and derivatives reveals significant pharmacological potential. For instance, derivatives have been studied for their affinity and selectivity towards serotonin receptors, with findings suggesting possibilities for designing new ligands with psychotropic activity. Such compounds could contribute to the development of treatments for mental health disorders, including depression and anxiety (Chłoń-Rzepa et al., 2013).
Synthetic Chemistry Innovations
In synthetic chemistry, research has developed methods for protecting groups during the synthesis of purine-dione derivatives, facilitating the creation of novel compounds with potential applications in medicinal chemistry and drug discovery. Such advancements underscore the compound's role in enabling the exploration of new therapeutic agents (Khaliullin & Shabalina, 2020).
Analytical Chemistry Applications
The compound's analogs have been used in analytical chemistry to understand the structural and electronic configurations of purine derivatives. This research aids in the development of more effective pharmaceuticals by providing a deeper understanding of drug-receptor interactions and the impact of molecular modifications on biological activity (Lorente-Macías et al., 2018).
Anticancer Research
In the field of oncology, derivatives of the compound have been evaluated for their antiproliferative effects against cancer cell lines, indicating the potential for developing new anticancer agents. This highlights the compound's relevance in cancer research, offering pathways for the creation of novel therapeutics (Molinari et al., 2015).
properties
IUPAC Name |
1-benzyl-8-[benzyl(methyl)amino]-3,7-dimethylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N5O2/c1-24(14-16-10-6-4-7-11-16)21-23-19-18(25(21)2)20(28)27(22(29)26(19)3)15-17-12-8-5-9-13-17/h4-13H,14-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLGKQDOPQALACE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(N=C1N(C)CC3=CC=CC=C3)N(C(=O)N(C2=O)CC4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-8-(benzyl(methyl)amino)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.